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CAS No.: 35754-04-2
Cat. No.: B2382489
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In the landscape of modern pharmaceutical development and fine chemical synthesis,
halogenated aromatic compounds serve as indispensable building blocks. Their unique
electronic and steric properties allow for precise molecular modifications, influencing everything
from reaction kinetics to the final pharmacological profile of a drug candidate. 3,5-Dibromo-4-
chloroaniline is a prime example of such a strategic intermediate. This tri-halogenated aniline
is a highly functionalized scaffold, offering multiple reaction sites for medicinal chemists to
explore in the synthesis of novel bioactive molecules. The presence of both bromine and
chlorine atoms provides differential reactivity and significantly impacts the lipophilicity and
metabolic stability of derivative compounds, key parameters in drug design.[1][2]

This guide, prepared from the perspective of a Senior Application Scientist, provides a
comprehensive technical overview of 3,5-Dibromo-4-chloroaniline. We will delve into its core
physicochemical properties, present a robust, self-validating analytical protocol for its
characterization, and discuss its relevance within the broader context of drug discovery,
grounded in authoritative data and field-proven methodologies.

Part 1: Core Physicochemical and Structural
Characteristics

A precise understanding of a molecule's fundamental properties is the bedrock of all
subsequent research and development. For 3,5-Dibromo-4-chloroaniline, its identity is
defined by its unique arrangement of atoms and the resulting molecular weight and formula.
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Molecular Structure

The structure consists of a central benzene ring substituted with one amino group (-NHz), two
bromine atoms, and one chlorine atom. The IUPAC name, 3,5-dibromo-4-chloroaniline,
precisely describes this arrangement: the amino group is at position 1, the bromine atoms are
at positions 3 and 5, and the chlorine atom is at position 4.[3]

Canonical SMILES:C1=C(C=C(C(=C1Br)CI)Br)N[3][4]

Molecular Weight Calculation and Key Properties

The molecular weight is a critical parameter for stoichiometric calculations in synthesis and for
mass spectrometry analysis. It is calculated by summing the atomic weights of all atoms in the
molecular formula, CeHaBr2CIN.[3][4]

Carbon (C): 6 x 12.011 u = 72.066 u

Hydrogen (H): 4 x 1.008 u = 4.032 u

Bromine (Br): 2 x 79.904 u = 159.808 u

Chlorine (Cl): 1 x 35.453 u = 35.453 u

Nitrogen (N): 1 x 14.007 u = 14.007 u

Total Molecular Weight: 285.366 u (commonly cited as 285.36 g/mol )[3][4]

The following table summarizes the key identifiers and computed properties for this compound.
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Property Value Source
IUPAC Name 3,5-dibromo-4-chloroaniline [3]
Molecular Formula CeHaBr2CIN [3114]
Molecular Weight 285.36 g/mol [31[4]
CAS Number 35754-04-2 [31[4]
Monoisotopic Mass 282.83990 Da [3]
InChiKey STUCDJFRZFSHTB- 2]

UHFFFAOYSA-N

Part 2: Analytical Characterization: A Self-Validating
HPLC-MS/MS Protocol

In any research or manufacturing setting, particularly in drug development, verifying the identity
and purity of a starting material is non-negotiable. An uncharacterized intermediate can
compromise an entire synthesis, leading to failed reactions, impure final products, and wasted
resources. High-Performance Liquid Chromatography coupled with Tandem Mass
Spectrometry (HPLC-MS/MS) is a powerful and definitive technique for this purpose, offering
both separation of the analyte from impurities and unambiguous identification through mass-to-
charge ratio and fragmentation analysis.[5]

The following protocol is designed as a self-validating system, incorporating standards and
controls to ensure the trustworthiness of the results.

Objective

To confirm the identity and assess the purity of a supplied batch of 3,5-Dibromo-4-
chloroaniline.

Materials and Reagents

e 3,5-Dibromo-4-chloroaniline sample

» Reference standard (if available, of certified purity)
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Methanol (LC-MS Grade)

Acetonitrile (LC-MS Grade)

Water (LC-MS Grade, e.g., 18.2 MQ-cm)

Formic Acid (LC-MS Grade)

Class A volumetric flasks, pipettes, and autosampler vials

Step-by-Step Experimental Protocol

Step 1: Standard and Sample Preparation The causality behind this step is to create solutions
of known concentration for calibration and to prepare the unknown sample in a manner
compatible with the analytical system.

e Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 3,5-Dibromo-4-
chloroaniline sample and transfer it to a 10 mL Class A volumetric flask. Dissolve and bring
to volume with methanol. Sonicate for 5 minutes if necessary to ensure complete dissolution.

[6]

e Working Standard (10 pg/mL): Perform a 1:100 dilution of the stock solution. Pipette 100 pL
of the stock solution into a 10 mL volumetric flask and bring to volume with a 50:50 mixture
of methanol and water. This serves as the primary standard for identity confirmation.

e Blank Solution: Prepare a vial containing only the 50:50 methanol/water mixture. This is
crucial for identifying any background signals from the solvent or system.

Step 2: HPLC-MS/MS System Configuration The choice of a C18 column is based on its
nonpolar stationary phase, which is ideal for retaining and separating aromatic compounds.
The mobile phase gradient is designed to effectively elute the analyte while separating it from
potential impurities.

e HPLC System: Shimadzu UFLCXR or equivalent[6]
e Mass Spectrometer: Sciex 4000 APl MS or equivalent[6]

e Column: Phenomenex Luna C18(2) or equivalent (e.g., 100 x 2.0 mm, 3 pm)[6]
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¢ Mobile Phase A: Water with 0.1% Formic Acid

e Mobile Phase B: Acetonitrile with 0.1% Formic Acid

o Gradient:

o 0.0-1.0min: 10% B

o 1.0-5.0 min: 10% to 95% B

o

5.0 - 7.0 min: Hold at 95% B

[¢]

7.1 - 9.0 min: Return to 10% B (re-equilibration)
» Flow Rate: 0.4 mL/min
« Injection Volume: 5 pL
e MS lonization Mode: Electrospray lonization, Positive (ESI+)
e MS Analysis:
o Full Scan (Q1): m/z 100-400 (to find the parent ion)

o Multiple Reaction Monitoring (MRM): Monitor the transition from the parent ion to a
characteristic fragment ion. The protonated molecule [M+H]* for CeH4Br2CIN has an
expected m/z of ~284.8 (based on the monoisotopic mass of the most abundant isotopes).
A plausible fragmentation would involve the loss of a bromine atom.

Step 3: Analysis Sequence and Data Interpretation This sequence ensures the system is clean
before analysis (blank), confirms the analyte's retention time and mass (standard), and finally
analyzes the unknown sample.

« Inject Blank: Confirm no interfering peaks are present at the expected retention time.
 Inject Working Standard:

o Determine the retention time (RT) of 3,5-Dibromo-4-chloroaniline.
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o Confirm the presence of the correct parent ion mass in the mass spectrum (e.g., m/z
~284.8, noting the characteristic isotopic pattern of two bromines and one chlorine).

e Inject Sample:

o Identity Confirmation: The primary peak in the sample chromatogram must have the same
RT (within a narrow window, e.g., £0.1 min) and the same mass spectrum as the working

standard.

o Purity Assessment: Integrate the area of all peaks in the chromatogram. Purity is
estimated as (Area of Main Peak / Total Area of All Peaks) x 100%.

Analytical Workflow Diagram

1. Sample & Standard Preparation

Weigh & Dissolve Prepare Working Prepare Solvent
Unknown Sample Standard (10 pg/mL) Blank

Inject 3rd nject 2nd Inject 1st

(2. HPLC-MS/MS Analysis )

HPLC Separation
(C18 Column)

MS/MS Detectiorﬂ
(ESI+, MRM) )

3. Data Interpretatjion

Purity Assessment
(% Area)

Identity Confirmation

(RT & Mass Match)
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Click to download full resolution via product page

Caption: Workflow for identity and purity analysis of 3,5-Dibromo-4-chloroaniline.

Part 3: Applications and Significance in Drug
Development

The strategic incorporation of halogens, particularly bromine and chlorine, is a well-established
tactic in medicinal chemistry to modulate a molecule's properties.[1][2] 3,5-Dibromo-4-
chloroaniline is a valuable starting material precisely because it provides this halogen
"payload" in a pre-configured arrangement.

 Lipophilicity and Permeability: The three halogen atoms significantly increase the lipophilicity
of the aniline core. This property is critical for influencing how a potential drug crosses
cellular membranes to reach its biological target.

o Metabolic Stability: Halogenation at key positions can block sites of metabolic attack by
enzymes (e.g., cytochrome P450s), potentially increasing the half-life and duration of action
of a drug. The advantages of "bromination” can include a beneficial effect on the metabolism
of the drug.[2]

o Target Binding: The electronegative nature and size of bromine and chlorine atoms can lead
to specific and favorable interactions within a target protein's binding pocket (e.g., halogen
bonding), enhancing potency and selectivity.

o Synthetic Handle: The amino group of the aniline is a versatile functional group, readily
participating in reactions such as amide bond formation, diazotization, and various coupling
reactions, allowing for the construction of more complex molecular architectures.

This intermediate is therefore relevant for the synthesis of compounds targeting a wide range
of diseases, from infectious diseases like malaria to autoimmune disorders and oncology.[7][8]

Part 4: Safety, Handling, and Storage

As with all halogenated aromatic amines, 3,5-Dibromo-4-chloroaniline must be handled with
appropriate caution. While a specific, detailed safety data sheet (SDS) for this exact compound
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is not available from the search, data from closely related analogues like 3-bromo-4-
chloroaniline and 4-chloroaniline suggest significant hazards.[9][10][11]

Anticipated Hazards:

Toxicity: Likely to be harmful or toxic if swallowed, in contact with skin, or if inhaled.[9][11]
e [rritation: May cause skin and eye irritation.
o Sensitization: May cause an allergic skin reaction.[11][12]

e Long-term Effects: Some chloroanilines are considered potential carcinogens and may cause
organ damage through prolonged or repeated exposure.[9][11]

» Environmental Hazard: Likely to be toxic to aquatic life with long-lasting effects.[11][12]
Mandatory Handling Precautions:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[12][13]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
glasses with side shields or goggles, and a lab coat.[10][14]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[12][14]

o Storage: Store in a tightly sealed container in a cool, dry, dark place away from incompatible
materials.[14][15]

Crucial Note: This information is for guidance only. Always consult the specific and current
Safety Data Sheet (SDS) provided by the supplier before any handling or use of this chemical.

Conclusion

3,5-Dibromo-4-chloroaniline is more than just a chemical with a defined molecular weight and
structure. It is a highly enabling tool for chemical and pharmaceutical research. Its value lies in
its pre-functionalized, halogen-rich structure, which provides a strategic starting point for the

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-chloroaniline
https://www.carlroth.com/medias/SDB-1C3A-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzU1NDB8YXBwbGljYXRpb24vcGRmfGFERXhMMmhqTlM4NU1qTXpOREEwTVRNek5EQTJMMU5FUWw4eFF6TkJYMGRDWDBWT0xuQmtaZ3xkOWQwNTE1YWEzN2Q3NDM4M2VmOWFlNmI3NzViMWZjZDkxYTRmM2U4M2I3NGM3MTI1MGIyMWI0OTM1MWEyNjY3
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103500-SDS-EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-chloroaniline
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103500-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103500-SDS-EN.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/477222?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-chloroaniline
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103500-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103500-SDS-EN.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/477222?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/477222?userType=undefined
https://datasheets.scbt.com/sc-356883.pdf
https://www.carlroth.com/medias/SDB-1C3A-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzU1NDB8YXBwbGljYXRpb24vcGRmfGFERXhMMmhqTlM4NU1qTXpOREEwTVRNek5EQTJMMU5FUWw4eFF6TkJYMGRDWDBWT0xuQmtaZ3xkOWQwNTE1YWEzN2Q3NDM4M2VmOWFlNmI3NzViMWZjZDkxYTRmM2U4M2I3NGM3MTI1MGIyMWI0OTM1MWEyNjY3
https://www.fishersci.com/store/msds?partNumber=AC113110050&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/477222?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC113110050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113110050&countryCode=US&language=en
https://www.bldpharm.com/products/626-40-4.html
https://www.benchchem.com/product/b2382489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2382489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

synthesis of complex molecules with tailored biological properties. A thorough understanding of
its physicochemical characteristics, coupled with rigorous analytical verification and adherence
to strict safety protocols, is essential for leveraging its full potential in the demanding field of
drug discovery and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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